Value-added utilization of pulse flours faces challenges related to their functionality in many food applications. The present research assessed the use of infrared heating (120°C vs. 140°C) tempered (20% vs. 30% moisture) green lentil and yellow pea seeds as a means of tailoring their functional properties.

Boza is a traditional cereal-based (millet, corn, rice, etc.) and fermented beverage with sweet-sour and bread-like taste. It is a low-alcohol and high-viscosity beverage. In this study, it was aimed to develop a new gluten-free boza formulation consisting of chia (100%), quinoa (100%) and chia + quinoa mixtures (50% + 50%) and determine its characteristics. For this purpose, physical, chemical, rheological, microbiological, and sensory properties of gluten-free boza were researched.

Starch-lipid complexes prepared by using partially gelatinized starch were more helpful in reducing the digestibility of starchy foods. Wet grinding (WG) could improve grinding homogeneity and avoid dust explosions. Moreover, as an excellent plasticizer, water could promote the movement of starch molecules during grinding. Therefore, this paper investigated the effect of WG on the structure and properties of corn starch with and without lauric acid. And the formation mechanism of starch-lipid complexes under WG was explored.

Evaluation of the injera-making quality of sorghum and teff genotypes is problematic because of the large quantity of grain required to make injera using the conventional full-scale method. This study evaluated a small-scale microwave cooking-based injera making procedure. Eight lines expressing waxy and high protein digestibility traits and three normal-type sorghums were used. Freshly prepared and stored injeras were evaluated using instrumental texture analysis.

While there are a few studies examining the impact of isolated starch A and B granule preparations on cereal end product quality, there is limited information about the effect of genotypic variation in B granule content in starch on pasta technological properties and pasta in vitro starch digestion. Crosses were made between a durum variety Yallaroi and a low and high B-granule dicoccoides accession and the resulting population evaluated in field trials for starch B-granule content (S-BG) and selections made for more detailed analysis.

The enrichment of foods with insect proteins has gained interest; however, more research is needed to understand how different insect protein functionalities impact food systems. The objective of this study was to understand the effect of cricket protein powder on mixing, pasting, and dough development characteristics of bread dough and on the end-product characteristics of bread.

Hulled wheat species have been recognized as interesting raw materials to produce niche products. More research studies are necessary on the hulled wheat species' quality, processability, and functional and nutritional properties to develop novel food products. This study was conducted to evaluate the pasting properties, baking quality, and in vitro starch digestibility of hulled wheat species.

Black rice is limited due to factors such as low solubility, difficulty to disperse, and high viscosity. The aim of the study is to overcome these shortcomings and improve their practicability in various industrial applications. The effects of germination and microwave on the physicochemical, functional properties, and solubility of black rice powder were compared.

It is known that any wild-type varieties of cereals so far examined have A-type starch crystals in their endosperm whereas their starch branching enzyme 2b (be2b) mutants that are usually referred to as amylose-extender (ae) mutants produce B-type starch crystals. The present study aimed to examine the structural features of amylopectin which are responsible for the A-type or B-type crystalline allomorphs of starch granules by using starches in wild-type japonica and indica rice varieties and their be2b (ae) mutants.

Due to the emergence of new hybrid rice cultivars, rice product processors need to refine processing protocols to continue producing high-quality products; this is especially true for the instant rice processing industry. This study develops knowledge that is meant to help understand the processing characteristics of new hybrid rice cultivars that are meant to be used for instant rice production. The objective of this study was to examine the effects of the degree of milling (DOM) on cooking durations and textural properties of new long-grain (LG) hybrid rice to be used in instant rice processing.